1-Methylcyclohexyl prop-2-enoate

• IUPAC Name: (1-methylcyclohexyl) prop-2-enoate
• InChI: InChI=1S/C10H16O2/c1-3-9(11)12-10(2)7-5-4-6-8-10/h3H,1,4-8H2,2H3
• InChI Key: CJCGDEYGAIPAEN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)OC(=O)C=C
• Molecular Formula: C10H16O2
• DSSTOX Substance ID: DTXSID20517721
• Molecular Weight: 168.23 g/mol
• CAS RN: 178889-47-9

Description

“1-Methylcyclohexyl prop-2-enoate” is a chemical compound with the molecular formula C10H16O2 and a molecular mass of 168.23. It is also known as "2-Propenoic acid, 1-methylcyclohexyl ester".

Molecular Structure Analysis

The molecular structure of “this compound” consists of a cyclohexyl ring with a methyl group and a prop-2-enoate group attached. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Scientific Research Applications

• Intramolecular Carbocyclization : Methyl (2E)-3-[(1S,2R,5R)-2-({[tert-butyl(dimethyl)silyl]oxy}methyl)-5-(trimethylsilyl)cyclopent-3-en-1-yl]prop-2-enoate, a derivative of 1-Methylcyclohexyl prop-2-enoate, undergoes intramolecular cyclization to form a bicyclo[3.1.0]hexene structure (Gimazetdinov et al., 2017).

• Formation of β-Lactams : Methyl 2-(1-hydroxyalkyl)prop-2-enoates, related to this compound, are treated to form methyl (Z)-2-(bromomethyl)alk-2-enoates, which are then transformed into N-substituted methyl (E)-2- (aminomethyl)alk-2-enoates and β-lactams containing exocyclic alkylidene and methylidene groups (Buchholz & Hoffmann, 1991).

• Addition Reactions with Labile Hydrogen : Methyl 1-alkylcycloprop-3-enoates, similar to this compound, demonstrate the ability to add phenol and 4-nitrophenol, leading to the formation of methyl Z- and E-4-phenoxy-3-alkylbut-3-enoates (Shapiro, Protopopova, & Nefedov, 1988).

• Synthesis of Heterocyclic Systems : Methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its analogs, related to this compound, are used as versatile synthons for the preparation of polysubstituted heterocyclic systems like pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and others (Pizzioli et al., 1998).

• -Methylcyclohexyl prop-2-enoate, utilizes non-hydrogen bonding interactions (N⋯π and O⋯π) along with hydrogen bonds in its crystal packing, leading to the formation of distinct molecular structures (Zhang, Wu, & Zhang, 2011).

• Phosphine-Catalyzed Cycloaddition : 4,4-Dicyano-2-methylenebut-3-enoates, chemically related to this compound, are used in phosphine-catalyzed [3 + 2] cycloadditions with allenoates. This results in regiospecific annulation products, which are crucial in synthetic chemistry (Zhang & Shi, 2013).

• Synthesis of Heterocyclic Systems from Esters : Methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoates, structurally akin to this compound, are utilized in the synthesis of various heterocyclic systems like pyrido-pyrimidin-4-ones and thiazolo-pyrimidin-5-ones (Selič, Grdadolnik, & Stanovnik, 1997).

• Derivatives in Natural Products : Compounds structurally related to this compound, like bisabolane derivatives, have been isolated from natural sources such as Leontopodium alpinum, demonstrating the relevance of this class of compounds in natural product chemistry (Stuppner, Ellmerer, Ongania, & Dobner, 2002).

• Lewis Acid and Free Radical Cyclization : Methyl-3-oxo-5'-(2',6',6'-trimethylcyclohex-2'-enyl and l'-enyl) pentanoates, related to this compound, have been studied under Lewis acid and free radical cyclization conditions, contributing to our understanding of reaction mechanisms in organic synthesis (Colombo et al., 1990).